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Compound of Interest

(3-
Chloropropyl)diethoxymethylsilane

Cat. No.: B077525

Compound Name:

An In-depth Technical Guide to (3-
Chloropropyl)diethoxymethyisilane

(3-Chloropropyl)diethoxymethylsilane, with the CAS number 13501-76-3, is a versatile
organosilicon compound extensively utilized by researchers, scientists, and drug development
professionals. Its bifunctional nature, featuring hydrolyzable ethoxy groups and a reactive
chloropropyl group, makes it an effective intermediate and coupling agent in a wide array of
applications, from materials science to the synthesis of complex molecules. This guide provides
a detailed overview of its physical properties, specifications, and its functional mechanisms.

Core Physical Properties and Specifications

(3-Chloropropyl)diethoxymethylsilane is typically supplied as a colorless and transparent
liquid.[1] Its key physical and chemical characteristics are summarized below, providing
essential data for its handling, application, and integration into various chemical processes.
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Property Value Citation(s)
CAS Number 13501-76-3 [11[2][3][4]
Molecular Formula CsH19CIO:2Si [11[3]1[5][6]
Molecular Weight 210.77 g/mol [11031[7]
Appearance Colorless transparent liquid [1112]
Density 0.973 - 0.974 g/cm3 at 20 °C [1][5]
Boiling Point 81-83 °C at 8 Torr (8 Kpa) [11[5]1I8]
Refractive Index 1.423 at 20 °C [1]

Flash Point ~80 °C (176 °F) [1][5][8]
Vapor Pressure 0.0899 mmHg at 25 °C [11151I8]
Purity (by GC) >98% [21[31[9]

Functional Mechanism: A Dual-Action Molecule

The utility of (3-Chloropropyl)diethoxymethylsilane stems from its ability to act as a
molecular bridge between inorganic and organic materials.[6][10] This is achieved through a
two-step mechanism: hydrolysis and condensation, followed by the reaction of the
organofunctional group.

Hydrolysis and Condensation Pathway

The first stage involves the hydrolysis of the diethoxy groups in the presence of water. This
reaction is catalyzed by acid or base and results in the formation of reactive silanol (Si-OH)
groups. These silanols can then condense with hydroxyl groups on the surface of inorganic
substrates (like glass, silica, or metal oxides) or with other silanol groups to form a stable
siloxane (Si-O-Si) network.
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Step 2: Condensation

Condensation
|"0f9§$C§gb51fale Covalent Siloxane Bond
(e.g., with -OH groups) Substrate-0-Si(CHs)(CHz)sCl

Step 1: Hydrolysis

[ (aChioropropyl)diethoxymethylsilane Hydrolysis Reactive Silanols
CI(CH2)3Si(CH3)(OCH:2CHs)2 CI(CH2)3Si(CHs)(OH)2

Click to download full resolution via product page

General mechanism of silane hydrolysis and condensation.

Applications in Surface Modification and as a
Chemical Intermediate

(3-Chloropropyl)diethoxymethylsilane is a key component in surface modification, where it
enhances adhesion between dissimilar materials.[10] It is also widely used as a chemical
intermediate for the synthesis of more complex organosilicon compounds and other specialty
chemicals.[4][10] The chloropropyl group provides a reactive site for further chemical
transformations.

The general workflow for using a silane coupling agent like (3-
Chloropropyl)diethoxymethylsilane for surface treatment involves several key steps, from
solution preparation to the final curing of the treated substrate.
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1. Solution Preparation
(Silane in Ethanol/Water)

2. pH Adjustment
(to 4.5-5.5 with Acetic Acid)

3. Hydrolysis
(Allow silanol formation)

4. Substrate Application

(Dipping, Spraying, or Coating)

5. Rinsing
(Remove excess silane)

6. Curing
(Heat or Room Temperature)

Modified Substrate

Click to download full resolution via product page

Typical experimental workflow for surface treatment.

Experimental Protocols

While specific protocols are application-dependent, the following provides a general
methodology for the surface treatment of a solid substrate using (3-
Chloropropyl)diethoxymethylsilane.
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Protocol 1: Surface Treatment of a Solid Substrate

This protocol outlines the steps for modifying the surface of a substrate, such as glass or silicon
wafers, to improve adhesion to organic polymers.

Materials:

e (3-Chloropropyl)diethoxymethylsilane
« Ethanol (95%)

e Deionized water

» Acetic acid

e Substrate (e.g., glass slides)

o Beakers and magnetic stirrer

e Drying oven

Procedure:

o Substrate Cleaning: The substrate must be meticulously cleaned to ensure a reactive
surface. This can be achieved by sonicating the substrate in a sequence of solvents such as
acetone, isopropanol, and deionized water, typically for 15 minutes each.

» Silane Solution Preparation: Prepare a 2% (by volume) solution of (3-
Chloropropyl)diethoxymethylsilane in a 95:5 ethanol/water mixture.[7]

o Hydrolysis: Adjust the pH of the solution to between 4.5 and 5.5 using a few drops of acetic
acid.[7] Stir the solution for approximately 5-10 minutes to allow for the hydrolysis of the
ethoxy groups to form reactive silanols.[7]

o Surface Application: Immerse the cleaned and dried substrate into the silane solution for 1-2
minutes with gentle agitation.[7]
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e Rinsing: Remove the substrate from the solution and rinse it briefly with fresh ethanol to
remove any excess, unreacted silane.[7]

e Curing: The treated substrate should then be cured. This can be done by heating in an oven
at 110-120 °C for 10-30 minutes or by allowing it to cure at room temperature for 24 hours.[7]
[11]

The successful application of (3-Chloropropyl)diethoxymethylsilane results in a substrate
surface that is functionalized and ready for subsequent processing, such as the application of
coatings, adhesives, or for use in composite material fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077525#3-chloropropyl-diethoxymethylsilane-
physical-properties-and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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